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Compound of Interest

Compound Name: Zidovudine-d3

Cat. No.: B12424014 Get Quote

Introduction

Zidovudine-d3 (AZT-d3) is the deuterated form of Zidovudine, a nucleoside reverse

transcriptase inhibitor (NRTI) widely used in the treatment of HIV infection.[1] As with its parent

compound, Zidovudine-d3 is a potent pharmacological agent that requires careful handling in

a laboratory setting. This technical guide provides an in-depth overview of the safety data and

handling precautions for Zidovudine-d3, tailored for researchers, scientists, and drug

development professionals. The safety data presented is based on the information available for

Zidovudine, as a specific safety data sheet for the deuterated isotopologue is not readily

available and the toxicological properties are expected to be similar.

Safety Data Summary
The following tables summarize the key quantitative data regarding the physical, chemical, and

toxicological properties of Zidovudine, which should be considered representative for

Zidovudine-d3.

Physical and Chemical Properties
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Property Value Source

Molecular Formula C₁₀H₁₀D₃N₅O₄ [2][3]

Molecular Weight 270.26 g/mol (calculated) [2][3]

Appearance
White to off-white crystalline

solid or powder.[3][4]
[3][4]

Melting Point 106-112 °C or 120-122 °C.[4] [4]

Solubility

Soluble in water (25 mg/mL at

25 °C) and ethanol (67

mg/mL).[4]

[4]

pKa 9.68 [4]

Optical Rotation
[α]D²⁵ +99° (c = 0.5 in water).

[4]
[4]

Toxicological Data
Test Species Route Value Source

LD50 Rat (male) Oral 3084 mg/kg

LD50 Rat (female) Oral 3683 mg/kg

LD50 Mouse (male) Oral 3568 mg/kg

LD50 Mouse (female) Oral 3062 mg/kg

LD50 All Species IV >750 mg/kg

TDLO Woman Oral
1 g/kg/6W

intermittent
[5]

LDLO Man Oral
86 mg/kg/1W

intermittent
[5]

Hazard Classifications
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Hazard Category Classification Source

Carcinogenicity

Suspected of causing cancer

(Category 2).[5][6][7][8] May

cause cancer (Category 1A).

[5]

[5][6][7][8]

Germ Cell Mutagenicity
Suspected of causing genetic

defects (Category 2).[5][6][7]
[5][6][7]

Reproductive Toxicity

Suspected of damaging fertility

or the unborn child (Category

2).[5][6][7]

[5][6][7]

Specific Target Organ Toxicity

May cause damage to organs

(bone marrow, liver) through

prolonged or repeated

exposure (Category 2).[6]

[6]

Acute Toxicity (Oral)
Harmful if swallowed (Category

4).[7]
[7]

Eye Irritation
Causes serious eye irritation

(Category 2A).[6]
[6]

Experimental Protocols: Safe Handling Workflow
The following diagram outlines the recommended workflow for the safe handling of

Zidovudine-d3 in a laboratory environment. Adherence to these procedures is critical to

minimize exposure risk.
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Safe Handling Workflow for Zidovudine-d3

Preparation

Emergency Procedures

Start: Obtain Zidovudine-d3

Review Safety Data Sheet (SDS) for Zidovudine

1. Assess Hazards

Don Personal Protective Equipment (PPE):
- Safety glasses with side shields

- Chemical resistant gloves
- Lab coat

2. Select PPE

Prepare Engineering Controls:
- Certified chemical fume hood

- Designated work area

3. Prepare Workspace

Weighing:
- Perform in fume hood

- Use disposable weigh boats

4. Proceed to Handling

Dissolving:
- Add solvent slowly

- Avoid splashing

If applicable

Perform Experiment in Fume Hood

Waste Disposal:
- Collect all contaminated materials

- Dispose as hazardous chemical waste

5. Post-Experiment

Spill Response:
- Evacuate area
- Alert supervisor

- Use spill kit

Exposure Response:
- Skin: Wash with soap and water

- Eyes: Rinse with water for 15 mins
- Ingestion/Inhalation: Seek immediate medical attention

Decontaminate Work Area:
- Wipe down surfaces with appropriate solvent

- Clean equipment

Remove PPE:
- Gloves first, then lab coat and glasses

- Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Zidovudine-d3 in a Laboratory Setting.
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Handling Precautions and Personal Protective
Equipment (PPE)
Given the health hazards associated with Zidovudine, including suspected carcinogenicity,

mutagenicity, and reproductive toxicity, stringent handling precautions are mandatory.[5][6][7]

Engineering Controls: All work with solid Zidovudine-d3 should be conducted in a certified

chemical fume hood to prevent inhalation of dust.[8] A designated area for handling this

compound should be established.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety glasses with side shields or goggles are required.[6][8]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn and inspected

before use.[8] Gloves should be changed immediately if contaminated.

Body Protection: A laboratory coat must be worn.[6]

Hygiene Practices: Avoid creating dust.[8] Wash hands thoroughly after handling.[6][7] Do

not eat, drink, or smoke in the laboratory.

First Aid Measures
In the event of exposure, the following first aid measures should be taken immediately:

Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical

attention.[8]

Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap

and water.[8]

Eye Contact: Rinse cautiously with water for several minutes.[6][8] Remove contact lenses if

present and easy to do.[6] Continue rinsing and seek medical attention if irritation persists.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[8]
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Spill and Waste Disposal
Spills: In case of a spill, evacuate the area and prevent dust from spreading. Wear

appropriate PPE and clean up the spill using a spill kit. Collect the spilled material in a

sealed container for disposal.

Waste Disposal: All waste materials contaminated with Zidovudine-d3, including empty

containers, disposable labware, and contaminated PPE, must be disposed of as hazardous

chemical waste in accordance with local, state, and federal regulations.[8]

Conclusion
Zidovudine-d3 is a valuable tool in HIV research and drug development. However, its potent

pharmacological activity and associated health hazards necessitate a thorough understanding

and implementation of strict safety protocols. By adhering to the guidelines outlined in this

document, researchers can minimize the risks associated with handling this compound and

ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Zidovudine-d3: A Technical Safety and Handling Guide
for Research Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12424014#zidovudine-d3-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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